(E)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C20H20FN3O4S2/c1-2-24-18-16(21)4-3-5-17(18)29-20(24)22-19(25)14-6-8-15(9-7-14)30(26,27)23-10-12-28-13-11-23/h3-9H,2,10-13H2,1H3
• InChI Key: BCTZEFSFUIUOLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)F
• Molecular Formula: C20H20FN3O4S2
• Molecular Weight: 449.5 g/mol

Description

(E)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C20H20FN3O4S2 and its molecular weight is 449.52. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Antimicrobial Screening : Some derivatives of fluoro-substituted sulphonamide benzothiazole, similar to the compound , have been synthesized and evaluated for antimicrobial activity. These compounds are known to have significant therapeutic potential due to their wide range of biodynamic properties (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

• Linezolid-Like Molecules : A study synthesized and evaluated the antimicrobial activities of linezolid-like molecules, including fluoro-substituted benzothiazoles, indicating their potential use in this area (Başoğlu, Yolal, Demirba, & Bektaş, 2012).

Biological and Pharmacological Applications

• Fluorescent Sensors for Al3+ and Zn2+ : Benzimidazole and benzothiazole conjugated Schiff base compounds, similar to the compound , were designed as fluorescent sensors for detecting Al3+ and Zn2+ ions, highlighting their potential in biological sensing applications (Suman, Bubbly, Gudennavar, & Gayathri, 2019).

• α-Glucosidase Inhibitory and Antioxidant Activities : A series of benzimidazole derivatives containing morpholine rings, which are structurally related to the compound , showed significant α-glucosidase inhibitory, antimicrobial, and antioxidant activities (Menteşe, Ülker, & Kahveci, 2015).

• Anticancer Agents : The synthesis of benzothiazole acylhydrazones and their evaluation as anticancer agents have been documented. Benzothiazole derivatives have been identified as promising structures in medicinal chemistry for anticancer applications (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).

• Antimycobacterial Activity : Fluorinated benzothiazolo imidazole compounds, structurally related to the compound , have shown promising antimicrobial and antimycobacterial activities (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).